3-Amino-4-methyl-2-thiophenecarbohydrazide

• Molecular Formula: C6H9N3OS
• Molecular Weight: 171.22 g/mol
• IUPAC Name: 3-amino-4-methylthiophene-2-carbohydrazide
• InChI: InChI=1S/C6H9N3OS/c1-3-2-11-5(4(3)7)6(10)9-8/h2H,7-8H2,1H3,(H,9,10)
• InChI Key: UJHIJRVHHOCJAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1N)C(=O)NN

Description

3-Amino-4-methyl-2-thiophenecarbohydrazide is a useful research compound. Its molecular formula is C6H9N3OS and its molecular weight is 171.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-amino-4-methyl-2-thenoate (25 g) and hydrazine hydrate (20 ml) in butanol (150 ml) was heated under reflux for 18 hours. On cooling the solvent was removed and teh residue was recrystallised from toluene to give the title product, m.p. 141-143° C.